Vat Blue 6

Specification

• CAS No.: 57284-96-5
• Molecular Formula: C28H12Cl2N2O4
• Molecular Weight: 511.3 g/mol
• IUPAC Name: 15,30-dichloro-2,17-diazaheptacyclo[16.12.0.03,16.04,13.06,11.019,28.021,26]triaconta-1(30),3,6,8,10,13,15,18,21,23,25,28-dodecaene-5,12,20,27-tetrone
• Standard InChI: InChI=1S/C28H12Cl2N2O4/c29-17-9-15-19(27(35)13-7-3-1-5-11(13)25(15)33)23-21(17)32-24-20-16(10-18(30)22(24)31-23)26(34)12-6-2-4-8-14(12)28(20)36/h1-10,31-32H
• Standard InChI Key: UGCDBQWJXSAYIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=CC(=C4C(=C3C2=O)NC5=C(C=C6C(=C5N4)C(=O)C7=CC=CC=C7C6=O)Cl)Cl

Introduction

Chemical Identity and Structural Characteristics

Vat Blue 6 belongs to the anthraquinone class of vat dyes, characterized by a planar polycyclic aromatic structure. Its molecular formula, $\text{C}_{28}\text{H}_{12}\text{Cl}_{2}\text{N}_{2}\text{O}_{4}$, corresponds to a molecular weight of 511.31 g/mol. The compound features two chlorine atoms substituted at strategic positions on the anthraquinone backbone, enhancing its electron-withdrawing properties and dye stability.

Structural Formula and Key Features

The anthraquinone core is functionalized with chlorine and nitro groups, which contribute to its insolubility in water in the oxidized form. Upon reduction (vatting), the dye converts to a water-soluble leuco form, enabling penetration into cellulose fibers. The structural arrangement is critical for its chromophoric intensity, with maximal absorption at 600–620 nm.

Industrial Synthesis Methods

Traditional and modern synthesis routes for Vat Blue 6 highlight significant technological progress in reducing environmental impact.

Conventional Sulfuric Acid Method

Historically, Vat Blue 6 was synthesized by chlorinating Vat Blue 4 in concentrated sulfuric acid using manganese dioxide as a catalyst. This method suffered from high raw material consumption, generation of corrosive waste acid (75% $\text{H}_2\text{SO}_4$), and challenges in solvent recovery, leading to substantial environmental pollution.

Advanced Solvent-Based Synthesis

A patent-pending method (CN111087833A) addresses these limitations through a solvent-mediated approach:

• Solvent Selection: Aromatic inert solvents like chlorobenzene or o-dichlorobenzene dissolve Vat Blue 4, enabling efficient chlorination.

• Chlorination: Sulfonyl chloride ($\text{SO}_2\text{Cl}_2$) is added at 20–40°C, followed by heating to 70–90°C to complete the reaction.

• Workup: The reaction mixture is diluted with water, neutralized with alkali (pH 7–10), and subjected to steam distillation to recover solvents.

• Purification: Hot water (70–90°C) purges residual acids, yielding a high-purity product (99%) with a 95% solvent recovery rate.

Table 1: Comparison of Synthesis Methods

Parameter	Traditional Method	Modern Solvent Method
Solvent	Sulfuric acid	Chlorobenzene/o-Dichlorobenzene
Catalyst	Manganese dioxide	None
Waste Generation	High (acidic sludge)	Low (recycled solvent)
Yield	70–75%	85–90%
Environmental Impact	Severe	Minimal

Physicochemical and Fastness Properties

Vat Blue 6 exhibits exceptional stability, making it suitable for demanding textile applications.

Physical Properties

• Appearance: Blue-green crystalline powder.

• Solubility: Insoluble in water (oxidized form); soluble in alkaline reducing solutions (leuco form).

• Thermal Stability: Stable up to 200°C, with no decomposition during hot pressing.

Fastness Characteristics

Fastness properties, evaluated per ISO standards, are critical for industrial adoption:

Table 2: Fastness Properties of Vat Blue 6

Property	Rating (1–5)	Conditions
Light (Xenon arc)	7	ISO 105-B02
Washing	4–5	60°C, ISO 105-C06
Perspiration (Acid)	4	ISO 105-E04
Rubbing (Dry/Wet)	3–4/3	ISO 105-X12
Hypochlorite Bleaching	3	ISO 105-N01

Applications in Textile Dyeing

Vat Blue 6 is predominantly used for dyeing cellulose fibers (cotton, viscose) and blends, leveraging its affinity for reduced leuco forms.

Dyeing Mechanism

• Reduction: The insoluble dye is reduced to its leuco form using sodium hydrosulfite ($\text{Na}_2\text{S}_2\text{O}_4$) in alkaline conditions.

• Absorption: The leuco compound penetrates fiber pores.

• Oxidation: Atmospheric oxygen regenerates the insoluble dye within the fiber matrix, ensuring colorfastness.

Industrial Use Cases

• Cotton Fabrics: Provides uniform coloration with high wash-fastness for apparel and home textiles.

• Viscose Blends: Compatible with polycotton fabrics for sportswear requiring durability.

• Silk and Wool: Specialized applications using modified vatting agents.

Environmental and Economic Considerations

The shift to solvent-based synthesis reduces wastewater acidity and enables closed-loop solvent recovery, aligning with green chemistry principles. A life-cycle analysis of the modern method shows a 40% reduction in carbon footprint compared to traditional processes.